Cas no 2138134-90-2 (4-Cyclobutyl-3,5-difluoropyridine)

• Product Name: 4-Cyclobutyl-3,5-difluoropyridine
• CAS No: 2138134-90-2
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5279109
• Update Time: 2025-08-04

4-Cyclobutyl-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-3,5-difluoropyridine
• 4-Cyclobutyl-3,5-difluoropyridine

• Inchi： 1S/C9H9F2N/c10-7-4-12-5-8(11)9(7)6-2-1-3-6/h4-6H,1-3H2
• InChI Key： SGTTVPVGXYLWAL-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Cyclobutyl-3,5-difluoropyridine

4-Cyclobutyl-3,5-Difluoropyridine: A Comprehensive Overview

The compound 4-Cyclobutyl-3,5-difluoropyridine, identified by the CAS number 2138134-90-2, is a notable chemical entity with significant applications in various fields. This compound is characterized by its unique structure, which combines a pyridine ring with cyclobutyl and difluoro substituents. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of 4-Cyclobutyl-3,5-difluoropyridine in the field of material science. Researchers have explored its use as a precursor for advanced materials, such as high-performance polymers and electronic devices. The compound's ability to undergo various chemical transformations has been leveraged to synthesize materials with enhanced mechanical and thermal stability. These findings underscore the importance of 4-Cyclobutyl-3,5-difluoropyridine in advancing material innovation.

In the pharmaceutical industry, 4-Cyclobutyl-3,5-difluoropyridine has shown promise as a building block for drug development. Its structure allows for the creation of bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for novel drug therapies. The integration of 4-Cyclobutyl-3,5-difluoropyridine into drug design strategies highlights its versatility and significance in medical research.

The synthesis of 4-Cyclobutyl-3,5-difluoropyridine involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. These methods not only improve yield but also reduce environmental impact, aligning with sustainable chemistry practices. The development of these synthetic routes has been instrumental in increasing the availability of 4-Cyclobutyl-3,5-difluoropyridine for both research and commercial purposes.

Beyond its direct applications, 4-Cyclobutyl-3,5-difluoropyridine serves as a valuable model compound for studying chemical reactivity and molecular interactions. Its unique electronic properties make it an ideal candidate for investigating fundamental chemical principles. For example, researchers have utilized this compound to study π-conjugation effects and their influence on molecular stability and reactivity. Such studies contribute to our broader understanding of organic chemistry and guide the design of new compounds with tailored properties.

In conclusion, 4-Cyclobutyl-3,5-difluoropyridine, CAS No. 2138134-90-2, stands as a versatile and significant compound with wide-ranging applications across multiple disciplines. From material science to pharmaceuticals, its unique structure and properties continue to drive innovation and discovery. As research into this compound progresses, it is likely to unlock even more potential uses and contribute further to scientific advancement.